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Compound of Interest

Compound Name: Methyl 3-methoxyacrylate

Cat. No.: B3022804 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the stability of Methyl 3-methoxyacrylate
under normal conditions. The information is compiled from various safety data sheets and

chemical supplier information to ensure a comprehensive overview for research, development,

and handling purposes.

Core Data Summary
The following tables summarize the key physical and chemical properties, stability information,

and recommended storage conditions for Methyl 3-methoxyacrylate.

Table 1: Physical and Chemical Properties of Methyl 3-
methoxyacrylate
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Property Value Source

Molecular Formula C₅H₈O₃ [1][2]

Molecular Weight 116.12 g/mol [2][3]

Appearance Clear, colorless liquid [1][4]

Odor Odorless to none reported [1][4]

Boiling Point 169 °C @ 760 mmHg [1][4]

56 °C @ 18 mmHg [3]

Melting/Freezing Point 3 - 4 °C [1][4]

Density 1.070 g/cm³ [1][4]

1.08 g/mL at 25 °C [3]

Vapor Pressure 20 mmHg @ 65 °C [1]

3.05 mmHg @ 25 °C

Flash Point 65 °C / 149 °F [1][4]

Viscosity 1.68 cP @ 20 °C [1][4]

Refractive Index n20/D 1.451 [3]

Solubility

Soluble in most organic

solvents.[5] Information on

water solubility is not readily

available.

Table 2: Stability Profile of Methyl 3-methoxyacrylate
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Condition Stability Information

Normal Conditions

Stable under normal ambient and anticipated

storage and handling conditions of temperature

and pressure.[4][5]

Polymerization

May polymerize.[1] Hazardous polymerization is

not expected to occur under normal conditions.

[4]

Conditions to Avoid

High temperatures, ignition sources, open

flames, and hot surfaces.[1][4] Incompatible

products.[4]

Incompatible Materials Strong oxidizing agents.[1][4]

Hazardous Decomposition
Carbon monoxide (CO) and Carbon dioxide

(CO₂).[1][4]

Table 3: Recommended Storage and Handling
Parameter Recommendation

Storage Temperature
Keep refrigerated. Store below 4°C/39°F or

between 2-8°C.[1][3]

Container

Store in a tightly closed container.[1]

Polyethylene or polypropylene containers are

suitable.[6]

Storage Area Store in a cool, dry, well-ventilated area.[1][6]

Handling

Use with adequate ventilation. Avoid contact

with eyes, skin, and clothing. Wash thoroughly

after handling.[1]

Experimental Protocols
While specific, detailed experimental stability studies for Methyl 3-methoxyacrylate are not

publicly available, a general approach to assessing its stability would involve the following

methodologies.
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Protocol 1: Purity Assessment by High-Performance
Liquid Chromatography (HPLC)

Objective: To determine the purity of Methyl 3-methoxyacrylate over time under specific

storage conditions.

Method:

Prepare a standard solution of Methyl 3-methoxyacrylate of known concentration in a

suitable solvent (e.g., acetonitrile).

Store aliquots of the compound under various conditions (e.g., recommended refrigerated

temperature, room temperature, elevated temperature).

At specified time points (e.g., 0, 1, 3, 6 months), dilute a sample from each storage

condition to a working concentration.

Analyze the samples using a reverse-phase HPLC system with a C18 column.

Use a suitable mobile phase (e.g., a gradient of water and acetonitrile) and a UV detector

set to an appropriate wavelength.

Calculate the purity of the sample by comparing the peak area of the main component to

the total peak area of all components.

Protocol 2: Identification of Degradation Products by
Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To identify potential decomposition products of Methyl 3-methoxyacrylate.

Method:

Subject a sample of Methyl 3-methoxyacrylate to stress conditions (e.g., heating,

exposure to strong oxidizing agents).

Inject a vaporized sample of the stressed material into a GC-MS system.

Separate the components using a suitable capillary column.
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Identify the separated components based on their mass spectra by comparison with

spectral libraries.

Protocol 3: Visual Inspection
Objective: To observe any physical changes in the sample over time.

Method:

Visually inspect the stored samples at each time point for any changes in color, clarity, or

for the formation of precipitates.

Document any observed changes.

Logical Relationships and Influencing Factors
The stability of Methyl 3-methoxyacrylate is influenced by several external factors. The

following diagram illustrates these relationships.
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Factors Affecting Methyl 3-methoxyacrylate Stability
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Caption: Factors influencing the stability of Methyl 3-methoxyacrylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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